Cas no 138142-10-6 (9,10-Ethanoanthracene, 11-(chloromethyl)-9,10-dihydro-)

• Product Name: 9,10-Ethanoanthracene, 11-(chloromethyl)-9,10-dihydro-
• CAS No: 138142-10-6
• MF: C₁₇H₁₅Cl
• MW: 254.754003763199
• CID: 3719065
• PubChem ID: 285302
• Update Time: 2025-04-22

9,10-Ethanoanthracene, 11-(chloromethyl)-9,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Ethanoanthracene, 11-(chloromethyl)-9,10-dihydro-
• 11-(Chloromethyl)-9,10-dihydro-9,10-ethanoanthracene
• UVWKXZMZFLZPQS-UHFFFAOYSA-N
• NSC-142146
• 11-Chloromethyl-9,10-dihydro-9,10-ethanoanthracene
• NSC142146
• AKOS024339259
• SCHEMBL9459065
• 138142-10-6

• Inchi： 1S/C17H15Cl/c18-10-11-9-16-12-5-1-3-7-14(12)17(11)15-8-4-2-6-13(15)16/h1-8,11,16-17H,9-10H2
• InChI Key： UVWKXZMZFLZPQS-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(CCl)CC2C2=C3C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 254.0862282Da
• Monoisotopic Mass: 254.0862282Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų